Cas no 612833-37-1 (5-Cyano-2-methoxyphenylboronic acid)

5-Cyano-2-methoxyphenylboronic acid Properties

Names and Identifiers

• (5-Cyano-2-methoxyphenyl)boronic acid
• 5-Cyano-2-methoxyphenylboronic acid
• Boronic acid, (5-cyano-2-methoxyphenyl)-
• 2-methoxy-5-cyanophenylboronic acid
• cyanomethoxyphenylboronicacid
• Boronic acid, (5-cyano-2-methoxyphenyl)- (9CI)
• LDZCPLGOLLHOON-UHFFFAOYSA-N
• SBB089222
• 5-cyano-2-methoxybenzeneboronic acid
• 5-cyano-2-methoxy-benzeneboronic acid
• AB30089
• RP10723
• J-501579
• EN300-4282020
• SY025303
• DTXSID50629624
• GC-0707
• AKOS004119215
• DB-400464
• MFCD06801691
• BORONIC ACID, (5-CYANO-2-METHOXYPHENYL)-
• (5-Cyano-2-methoxyphenyl)boronicacid
• 5-CYANO-2-METHOXYPHENYLBORONIC ACID
• 612833-37-1
• SCHEMBL1303073
• B-(5-Cyano-2-methoxyphenyl)boronic acid
• (5-cyano-2-methoxyphenyl)boronic acid, AldrichCPR
• CS-0038538
• +Expand

• MDL： MFCD06801691
• InChIKey： LDZCPLGOLLHOON-UHFFFAOYSA-N
• Inchi： 1S/C8H8BNO3/c1-13-8-3-2-6(5-10)4-7(8)9(11)12/h2-4,11-12H,1H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(C#N)=C([H])C=1B(O[H])O[H]

Computed Properties

• Exact Mass: 177.06000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 177.0597233g/mol
• Heavy Atom Count: 13
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 73.5

Experimental Properties

• LogP: -0.75332
• PSA: 73.48000
• Boiling Point: 412.4±55.0℃ at 760 mmHg
• Melting Point: 211-212°

5-Cyano-2-methoxyphenylboronic acid Security Information

• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning
• HazardClass：IRRITANT

5-Cyano-2-methoxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%